BENGHE Foundational & Exploratory

Check Availability & Pricing

zinc(ll) iodide chemical formula and structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: zinc(ll)iodide

cat. No.: B8815724

An In-depth Technical Guide to the Chemical Formula and Structure of Zinc(ll) lodide

Abstract

Zinc(ll) iodide (Znl2), an inorganic compound of zinc and iodine, is a white, hygroscopic
crystalline solid.[1][2] It is notable for its unique crystal structure and its utility in specialized
applications, including as a Lewis acid catalyst in organic synthesis, an X-ray opaque penetrant
in industrial radiography, and a stain in electron microscopy.[2][3] This guide provides a
comprehensive overview of the chemical formula, molecular and crystal structures,
physicochemical properties, and experimental protocols for the synthesis and analysis of
zinc(ll) iodide.

Chemical Formula and Physicochemical Properties

Zinc(ll) iodide is represented by the chemical formula Znlz.[2] It exists in both anhydrous and
dihydrate (Znl2-2H20) forms.[1] The compound is characterized by its high solubility in water
and its tendency to absorb atmospheric moisture.[1][4] A summary of its key quantitative
properties is presented in Table 1.

Table 1: Physicochemical Properties of Zinc(ll) lodide
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Property

Value

Molecular Formula

Znlz2

Molar Mass 319.19 g/mol [1]

Appearance White crystalline solid[1][2]

Density 4.74 g/lcm3[1][2]

Melting Point 446 °C (835 °F; 719 K)[1]

Boiling Point 1,150 °C (2,100 °F; 1,420 K) (decomposes)[1]

Solubility in water

450 g/100 mL (at 20 °C)[1][3]

Crystal Structure (Anhydrous)

Tetragonal, 141/acd[1]

Zn-l Bond Length (Gas Phase)

238 pm[1][3]

Zn-l Bond Length (Solid State)

2.61-2.63 A[5]

Standard Enthalpy of Formation (AfH®)

-208.2 kJ/mol (solid)[6]

Standard Molar Entropy (S°)

161.5 J/(mol-K) (solid)[6]

Magnetic Susceptibility (x)

-98.0-107% cm3/mol[3]

Molecular and Crystal Structure

The structure of zinc(ll) iodide varies significantly depending on its physical state.

Gaseous Phase

In the gaseous state, Znlz exists as a discrete linear molecule, as predicted by the Valence
Shell Electron Pair Repulsion (VSEPR) theory.[1][3] The Zn-I bond length in the gaseous phase

is 238 pm.[1][3]

Caption: Linear structure of gaseous zinc(ll) iodide.

Solid-State Structure (Anhydrous)
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The anhydrous crystalline form of Znlz possesses an unusual tetragonal structure.[1][3] Unlike
the simpler structures of other zinc dihalides, the zinc centers in Znlz are tetrahedrally
coordinated.[1][7] Groups of four of these tetrahedra share three vertices to form "super-
tetrahedra” with the composition {Znal10}.[1][3] These super-tetrahedral units are then linked at
their vertices to create a three-dimensional network.[1][7] This structural motif is analogous to
that of phosphorus pentoxide (P4O10).[1][7]

Caption: Tetrahedral coordination of zinc in solid Znl-.

{Znal10} Super-tetrahedron (Simplified)

I
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Caption: Simplified representation of the {Znalio} super-tetrahedral unit.

Aqueous Solution

In aqueous solutions, zinc(ll) iodide speciates into a variety of complex ions.[1][3] The detected
species include the hexaaquazinc(ll) ion (Zn(H20)e2"), [Znl(H20)s]*, tetrahedral Znl2(Hz20)z,
Znls(H20)~, and Znls?~.[1][3] The equilibrium between these species is dependent on the

concentration of iodide ions.

Click to download full resolution via product page

Caption: Speciation of zinc(ll) iodide in aqueous solution.
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Experimental Protocols
Synthesis of Zinc(ll) lodide

Several methods are available for the laboratory synthesis of zinc(ll) iodide.
Method 1: Direct Reaction of Zinc and lodine
This is a common and straightforward method.[1][3]
o Materials:
o Powdered zinc (Zn)
o lodine (I2) crystals
o Ethanol or deionized water[3][9]
o Test tubes, beakers, filter funnel, filter paper, watch glass[8][9]
e Procedure:

o Dissolve a measured amount of iodine (e.g., 0.5 g) in a suitable solvent like ethanol (e.g.,
5 cm3) in a test tube.[8]

o Slowly add powdered zinc to the iodine solution while stirring. The reaction is exothermic.

[8]

o Continue adding zinc in small portions until the brown color of the iodine disappears,
indicating the reaction is complete.[8]

o Filter the solution to remove any excess, unreacted zinc.[8]

o Gently evaporate the solvent from the filtrate by heating to obtain the white solid product,
zinc(Il) iodide.[8][10]

Method 2: Reaction with Hydroiodic Acid

o Materials:
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o Zinc oxide (ZnO) or zinc carbonate (ZnCOs)

o Hydroiodic acid (HI)

e Procedure:

o Carefully add zinc oxide or zinc carbonate to hydroiodic acid.

o The reaction proceeds as follows: ZnO + 2HI - Znl2 + H20.[3]

o Isolate the zinc(ll) iodide product by evaporation of the water.

Method 3: Double Replacement Reaction

o Materials:

o Barium iodide (Balz2)

o Zinc sulfate (ZnS0Oa)

e Procedure:

o

Prepare aqueous solutions of barium iodide and zinc sulfate.

[¢]

Mix the two solutions. A precipitate of barium sulfate (BaSOa) will form.[11]

[¢]

The reaction is: Balz(aq) + ZnSOas(aq) — Znlz(aq) + BaSOa(s).[11]

[e]

Filter the mixture to remove the barium sulfate precipitate.

o

Evaporate the water from the filtrate to crystallize the zinc(ll) iodide.[11]
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Caption: Experimental workflow for the synthesis of Znl-.

Qualitative Analysis

o Test for Zinc(ll) lons: The presence of Zn2* ions in a solution can be confirmed by adding a
piece of magnesium metal. A black deposit of zinc metal will form on the magnesium turning.
[11]

o Test for lodide lons: The addition of a silver nitrate (AgNOs) solution to an aqueous sample
containing iodide ions will produce a pale yellow precipitate of silver iodide (Agl).[11]
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Applications

While not having major industrial applications, zinc(ll) iodide is valuable in several specialized
fields:

 Industrial Radiography: It is used as an X-ray opaque penetrant to enhance the contrast
between damaged and intact composite materials.[2][3]

» Electron Microscopy: In conjunction with osmium tetroxide, Znlz serves as a stain.[3]

o Catalysis: It functions as a Lewis acid catalyst in organic reactions, such as the conversion of
methanol to triptane.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [zinc(ll) iodide chemical formula and structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8815724#zinc-ii-iodide-chemical-formula-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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